Cas no 326-71-6 (1-(5-bromothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione)

1-(5-Bromothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione is a brominated thiophene derivative featuring a trifluoromethyl-substituted β-diketone moiety. This compound is particularly valuable in synthetic chemistry due to its reactive diketone group, which facilitates chelation and complexation with metal ions, making it useful in coordination chemistry and catalysis. The presence of the bromine atom at the 5-position of the thiophene ring enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enabling further functionalization. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical applications. Its well-defined structure and versatility make it a useful intermediate in organofluorine and heterocyclic chemistry.
1-(5-bromothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione structure
326-71-6 structure
Product Name:1-(5-bromothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione
CAS No:326-71-6
MF:C8H4BrF3O2S
MW:301.080370903015
CID:1451405
PubChem ID:255125
Update Time:2025-06-07

1-(5-bromothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione
    • ACMC-20a1a5
    • 2(1H)-Naphthalenone,5-bromo-3,4-dihydro-
    • AC1N363W
    • 5-Bromo-2-tetralone
    • PubChem17236
    • 5-bromo-2-thienoyl-trifluoroacetone
    • 5-bromo-3,4-dihydronaphthalen-2(1H)-one
    • SureCN1662187
    • AG-D-65208
    • 5-bromothenoyltrifluoroacetone
    • 5-Bromo-2-oxo-1,2,3,4-tetrahydronaphthalene
    • 1-(5-Brom-[2]thienyl)-4,4,4-trifluor-butan-1,3-dion
    • 1-(5-bromo-[2]thienyl)-4,4,4-trifluoro-butane-1,3-dione
    • ACMC-20a1a5; 2(1H)-Naphthalenone,5-bromo-3,4-dihydro-; AC1N363W; 5-Bromo-2-tetralone; PubChem17236; 5-bromo-2-thienoyl-trifluoroacetone; 5-BROMO-2-TETRALONE; 5-bromo-3,4-dihydronaphthalen-2(1H)-one; SureCN1662187; AG-D-65208; 5-bromo-2-tetralone; 5-bromothenoyltrifluoroacetone; 5-Bromo-2-oxo-1,2,3,4-tetrahydronaphthalene; 1-(5-Brom-[2]thienyl)-4,4,4-trifluor-butan-1,3-dion; 1-(5-bromo-[2]thienyl)-4,4,4-trifluoro-butane-1,3-dione;
    • HS-4264
    • 1-(5-bromo-thiophen-2-yl)-4,4,4-trifluoro-butane-1,3-dione
    • DS-008089
    • NSC80377
    • AKOS010227082
    • 326-71-6
    • 1-(5-Bromothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione, 98%
    • 1-(5-Bromo-2-thienyl)-4,4,4-trifluoro-1,3-butanedione
    • EN300-1126479
    • DTXSID70954324
    • SCHEMBL347869
    • 1-(5-bromothiophen-2-yl)-4,4,4-trifluoro-butane-1,3-dione
    • NSC-80377
    • Inchi: 1S/C8H4BrF3O2S/c9-7-2-1-5(15-7)4(13)3-6(14)8(10,11)12/h1-2H,3H2
    • InChI Key: WARMYUHRJCPHQC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(CC(C(F)(F)F)=O)=O)S1

Computed Properties

  • Exact Mass: 299.90672
  • Monoisotopic Mass: 299.90675g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 62.4Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 3.21480

1-(5-bromothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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